3-Difluoromethyl-2-(trifluoromethyl)benzonitrile
Overview
Description
The compound “3-Difluoromethyl-2-(trifluoromethyl)benzonitrile” is a fluorinated benzonitrile derivative . Fluorinated benzonitriles are often used in chemical synthesis .
Synthesis Analysis
While specific synthesis methods for “3-Difluoromethyl-2-(trifluoromethyl)benzonitrile” were not found, similar compounds such as “2-Fluoro-3-(trifluoromethyl)benzonitrile” have been used in chemical synthesis . Another compound, “2-(Trifluoromethyl)benzonitrile”, reacts with tert-butyl acetate in the presence of sulfuric acid to give the corresponding N-tert-butyl amides .Scientific Research Applications
Vapor Phase Reactions
3-Difluoromethyl-2-(trifluoromethyl)benzonitrile is involved in high-temperature vapor phase reactions with nitrogen trifluoride. At temperatures around 400°C, it undergoes difluoroamination at the benzylic position, leading to a variety of products depending on the substrate used. This includes the production of benzonitrile from toluene and ethylbenzene, demonstrating its role in facilitating complex chemical reactions (Belter, 2011).
Trifluoromethylation Reactions
The compound plays a significant role in trifluoromethylation reactions. For instance, trifluoromethylation onto tetrafluorophthalonitrile and tetrafluoroisophthalonitrile using a specific system has been shown to construct di- and/or tri-trifluoromethylated benzonitriles. This demonstrates its utility in synthesizing complex organofluorine compounds (Kitazume & Nakajima, 2004).
Electrolyte Additive in Batteries
In the field of energy storage, 3-Difluoromethyl-2-(trifluoromethyl)benzonitrile has been used as an electrolyte additive for high voltage lithium ion batteries. Its incorporation significantly improves the cyclic stability of the batteries, highlighting its potential in enhancing the performance of energy storage devices (Huang et al., 2014).
Photoredox Catalysis
The compound is also relevant in photoredox catalysis for fluoromethylation reactions. Its use in photoredox systems facilitates efficient and selective radical fluoromethylation, a critical process in organic synthesis, particularly for pharmaceuticals and agrochemicals (Koike & Akita, 2016).
Ruthenium-Catalyzed Cyclotrimerization
Another application is in ruthenium-catalyzed cyclotrimerization reactions. The compound, when substituted with a trifluoromethyl group, is effectively catalyzed to produce high yields of desired products, showcasing its role in facilitating complex organic synthesis (Kawatsura et al., 2011).
Polymer Solar Cells
In the realm of renewable energy, a perfluorinated compound derivative of 3-Difluoromethyl-2-(trifluoromethyl)benzonitrile has been used as an additive in polymer solar cells. Its inclusion enhances the power conversion efficiency of these cells, demonstrating its potential in improving solar energy technologies (Jeong et al., 2011).
Future Directions
properties
IUPAC Name |
3-(difluoromethyl)-2-(trifluoromethyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H4F5N/c10-8(11)6-3-1-2-5(4-15)7(6)9(12,13)14/h1-3,8H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RSAWMMVCQUNGQR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(F)F)C(F)(F)F)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H4F5N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701229579 |
Source
|
| Record name | 3-(Difluoromethyl)-2-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701229579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1804515-87-4 |
Source
|
| Record name | 3-(Difluoromethyl)-2-(trifluoromethyl)benzonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1804515-87-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Difluoromethyl)-2-(trifluoromethyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701229579 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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